3-(2,3-Difluorophenyl)pyridin-2(1H)-one

• IUPAC Name: 3-(2,3-difluorophenyl)-1H-pyridin-2-one
• InChI: InChI=1S/C11H7F2NO/c12-9-5-1-3-7(10(9)13)8-4-2-6-14-11(8)15/h1-6H,(H,14,15)
• InChI Key: JXQNONRUEAULPX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)F)F)C2=CC=CNC2=O
• Molecular Formula: C11H7F2NO
• DSSTOX Substance ID: DTXSID10682715
• Molecular Weight: 207.18 g/mol
• CAS No.: 1261724-61-1

Description

3-(2,3-Difluorophenyl)pyridin-2(1H)-one is a pyridin-2(1H)-one derivative characterized by a fluorine-substituted phenyl ring at the 3-position of the pyridinone core. Pyridin-2(1H)-ones are heterocyclic compounds with a ketone group at position 2, enabling diverse chemical modifications. This compound’s structure confers unique electronic and steric properties due to the electron-withdrawing fluorine atoms at the ortho and meta positions of the phenyl ring.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(2,3-Difluorophenyl)pyridin-2(1H)-one typically involves the reaction of 2,3-difluorobenzaldehyde with 2-pyridone under specific conditions. The reaction is often carried out in the presence of a base such as potassium carbonate and a solvent like dimethylformamide (DMF). The mixture is heated to facilitate the formation of the desired product.

Industrial Production Methods

In an industrial setting, the production of 3-(2,3-Difluorophenyl)pyridin-2(1H)-one may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the yield and purity of the compound. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain the final product.

Chemical Reactions Analysis

Types of Reactions

3-(2,3-Difluorophenyl)pyridin-2(1H)-one undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: It can be reduced to form different reduced derivatives.

Substitution: The difluorophenyl group can undergo substitution reactions with various nucleophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are used.

Substitution: Reagents like sodium methoxide and potassium tert-butoxide are employed under basic conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while reduction can produce alcohols or amines. Substitution reactions can result in the formation of various substituted derivatives.

Scientific Research Applications

3-(2,3-Difluorophenyl)pyridin-2(1H)-one has a wide range of scientific research applications, including:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 3-(2,3-Difluorophenyl)pyridin-2(1H)-one involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes and receptors, modulating their activity. This interaction can lead to various biological effects, such as inhibition of cell proliferation or induction of apoptosis in cancer cells.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Position and Electronic Effects

• 5-(3,5-Difluorophenyl)pyridin-2(1H)-one (CAS 928324-57-6) Structure: Fluorine atoms at the 3 and 5 positions of the phenyl ring (meta and para to the pyridinone linkage). Impact: The symmetric fluorine substitution enhances electronegativity and may influence binding interactions in biological targets. This compound is commercially available but lacks detailed pharmacological data in the evidence .
• 3-(3-Chlorophenyl)-5-(phenylamino)pyridin-2(1H)-one (Compound 74) Structure: Chlorine at the phenyl ring’s meta position and a phenylamino group at position 3. Impact: The chlorine atom increases lipophilicity, while the phenylamino group enables hydrogen bonding. This compound demonstrated anti-allodynic activity in rodent MA models . Comparison: Replacing chlorine with fluorine (as in the target compound) reduces molecular weight and may enhance metabolic stability.

Functional Group Variations

• 3-(2-Bromophenyl)-5-(phenylamino)pyridin-2(1H)-one (Compound 69) Structure: Bromine at the phenyl ring’s ortho position and phenylamino at position 4. This compound showed the highest potency in reversing neuropathic MA in rats . Comparison: Fluorine substitution in the target compound may reduce steric bulk while maintaining electron-withdrawing effects, balancing activity and pharmacokinetics.
• 3-(3-tert-Butylphenyl)pyridin-2(1H)-one (CAS 1ER) Structure: A bulky tert-butyl group at the phenyl ring’s meta position. Comparison: Fluorine’s smaller size in the target compound avoids excessive hydrophobicity, favoring solubility and oral bioavailability.